N-[2-(3-carbamoylphenyl)ethyl]-2-(2-methoxyphenyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-[2-(3-carbamoylphenyl)ethyl]-2-(2-methoxyphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C21H25N3O3/c1-27-19-10-3-2-8-17(19)18-9-5-13-24(18)21(26)23-12-11-15-6-4-7-16(14-15)20(22)25/h2-4,6-8,10,14,18H,5,9,11-13H2,1H3,(H2,22,25)(H,23,26)
• InChI Key: IPQZGVOXORCOOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CCCN2C(=O)NCCC3=CC(=CC=C3)C(=O)N
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

N-[2-(3-carbamoylphenyl)ethyl]-2-(2-methoxyphenyl)pyrrolidine-1-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes a pyrrolidine ring, a methoxyphenyl group, and a carbamoylphenyl group. Its distinct chemical properties make it a subject of interest for researchers in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3-carbamoylphenyl)ethyl]-2-(2-methoxyphenyl)pyrrolidine-1-carboxamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Pyrrolidine Ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Methoxyphenyl Group: This step often involves electrophilic aromatic substitution reactions using methoxybenzene derivatives.

Attachment of the Carbamoylphenyl Group: This can be done through amide bond formation, typically using carbodiimide coupling agents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-carbamoylphenyl)ethyl]-2-(2-methoxyphenyl)pyrrolidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: Using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Employing reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Both nucleophilic and electrophilic substitution reactions are possible, depending on the functional groups involved.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution; nucleophiles like amines for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

N-[2-(3-carbamoylphenyl)ethyl]-2-(2-methoxyphenyl)pyrrolidine-1-carboxamide has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[2-(3-carbamoylphenyl)ethyl]-2-(2-methoxyphenyl)pyrrolidine-1-carboxamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-Methyltetrahydrofuran: A solvent with similar structural features but different applications.

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide: A coupling agent used in similar synthetic processes.

Uniqueness

N-[2-(3-carbamoylphenyl)ethyl]-2-(2-methoxyphenyl)pyrrolidine-1-carboxamide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties.